Cas no 1262005-61-7 (2-Chloro-4-(2,4-dimethylphenyl)benzoic acid)

• Product Name: 2-Chloro-4-(2,4-dimethylphenyl)benzoic acid
• CAS No: 1262005-61-7
• MF: C₁₅H₁₃ClO₂
• MW: 260.715523481369
• MDL: MFCD18319351
• CID: 2621946
• PubChem ID: 53225274
• Update Time: 2025-06-25

2-Chloro-4-(2,4-dimethylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-CHLORO-4-(2,4-DIMETHYLPHENYL)BENZOIC ACID
• 3-Chloro-2',4'-dimethyl[1,1'-biphenyl]-4-carboxylic acid
• 1262005-61-7
• 2-Chloro-4-(2,4-dimethylphenyl)benzoic acid, 95%
• MFCD18319351
• DTXSID50689006
• 2-Chloro-4-(2,4-dimethylphenyl)benzoic acid

• MDL： MFCD18319351
• Inchi： 1S/C15H13ClO2/c1-9-3-5-12(10(2)7-9)11-4-6-13(15(17)18)14(16)8-11/h3-8H,1-2H3,(H,17,18)
• InChI Key： LJJHHCJAECFUHJ-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C=CC(=C1)C1C=CC(C)=CC=1C

Computed Properties

• Exact Mass: 260.0604073Da
• Monoisotopic Mass: 260.0604073Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-Chloro-4-(2,4-dimethylphenyl)benzoic acid

Introduction to 2-Chloro-4-(2,4-dimethylphenyl)benzoic acid (CAS No. 1262005-61-7)

2-Chloro-4-(2,4-dimethylphenyl)benzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1262005-61-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This benzoic acid derivative features a chloro substituent at the 2-position and a dimethylphenyl group at the 4-position, which endows it with unique structural and chemical properties. The compound's molecular structure makes it a valuable intermediate in the synthesis of various pharmacologically active molecules, particularly in the development of novel therapeutic agents.

The benzoic acid core is a well-established scaffold in medicinal chemistry, known for its versatility in drug design. The introduction of a chloro group at the 2-position enhances the electrophilicity of the aromatic ring, making it more susceptible to nucleophilic substitution reactions. This property is particularly useful in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely employed in constructing complex molecular architectures. The dimethylphenyl group at the 4-position further contributes to the compound's electronic and steric environment, influencing its reactivity and interactions with biological targets.

In recent years, 2-Chloro-4-(2,4-dimethylphenyl)benzoic acid has been explored as a key intermediate in the synthesis of inhibitors targeting various disease pathways. One notable area of research involves its application in developing small-molecule modulators of enzyme activity. For instance, studies have demonstrated its utility in generating inhibitors of tyrosine kinases, which are implicated in cancer progression. The chloro and dimethylphenyl substituents provide handles for further derivatization, allowing chemists to fine-tune binding affinity and selectivity against specific enzyme domains.

Moreover, the compound has shown promise in the development of anti-inflammatory agents. Benzoic acid derivatives are known to modulate inflammatory pathways by interacting with cyclooxygenase (COX) enzymes or peroxisome proliferator-activated receptors (PPARs). The structural features of 2-Chloro-4-(2,4-dimethylphenyl)benzoic acid make it a suitable candidate for designing molecules that can selectively inhibit pro-inflammatory cytokine production or enhance anti-inflammatory responses. Preliminary in vitro studies have highlighted its potential as a lead compound for further optimization.

The pharmaceutical industry has also leveraged this compound in the synthesis of antimicrobial agents. The presence of electron-withdrawing groups like the chloro substituent can enhance the antimicrobial efficacy of benzoic acid derivatives by disrupting bacterial cell membranes or inhibiting essential metabolic pathways. Researchers have investigated 2-Chloro-4-(2,4-dimethylphenyl)benzoic acid as a precursor for novel antibiotics targeting resistant bacterial strains. Its ability to undergo further functionalization allows for the creation of structurally diverse analogs with improved pharmacokinetic profiles.

From a synthetic chemistry perspective, 2-Chloro-4-(2,4-dimethylphenyl)benzoic acid serves as a versatile building block for more complex heterocyclic compounds. Its benzoic acid moiety can be coupled with nitrogen-containing heterocycles via palladium-catalyzed reactions to generate fused systems with enhanced biological activity. Additionally, the carboxylic acid functionality can be esterified or amidated to introduce solubility-enhancing or bioavailability-improving groups. These modifications are crucial in optimizing drug-like properties such as solubility, permeability, and metabolic stability.

The compound's relevance extends to materials science applications as well. Functionalized benzoic acids are frequently used in designing organic semiconductors and liquid crystal materials due to their ability to form ordered aggregates and exhibit tunable electronic properties. The chloro and dimethylphenyl groups contribute to π-conjugation and steric hindrance effects, which are critical factors in determining charge transport characteristics. Thus, 2-Chloro-4-(2,4-dimethylphenyl)benzoic acid could potentially be employed in fabricating organic field-effect transistors (OFETs) or other optoelectronic devices.

In conclusion, 2-Chloro-4-(2,4-dimethylphenyl)benzoic acid (CAS No. 1262005-61-7) represents a multifaceted compound with broad utility across pharmaceutical research and industrial applications. Its unique structural attributes enable its use as an intermediate in drug discovery programs targeting cancer, inflammation, and infections. Furthermore, its adaptability in synthetic transformations makes it a valuable asset for chemists seeking to develop novel therapeutics or advanced materials. As research continues to uncover new applications for this compound, its significance is expected to grow further within both academic and industrial settings.